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Compound of Interest

Compound Name: Iodecimol

CAS No.: 81045-33-2

Cat. No.: B1214200

Get Quote

Technical Monograph: Iodecimol
Physicochemical Characterization and Bioanalytical
Profiling of a Non-Ionic Dimeric Contrast Medium[1]
[2]
Abstract
Iodecimol (CAS: 81045-33-2) represents a specific class of non-ionic dimeric iodinated

contrast media (ICM) designed for diagnostic imaging.[1][2] Unlike monomeric agents,

Iodecimol utilizes a hexaiodinated bis-isophthalimide structure linked by a malonyl bridge.[1][2]

This structural configuration is engineered to achieve iso-osmolality with human plasma,

thereby minimizing chemotoxicity and hemodynamic perturbations (e.g., pain on injection,

endothelial damage) associated with hyperosmolar ionic agents.[1][2]

This guide provides a rigorous technical analysis of Iodecimol, focusing on its molecular

stoichiometry, structural integrity, and validation protocols for research and development

applications.[1][2]
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Part 1: Chemical Identity & Physicochemical Data[1][2]
[3][4][5]
The following data constitutes the core chemical fingerprint of Iodecimol. These parameters

are non-negotiable standards for identity verification in pharmaceutical raw material analysis.

Parameter Specification Technical Note

Official Name Iodecimol
INN (International

Nonproprietary Name)

Molecular Formula C₃₅H₄₄I₆N₆O₁₆

High iodine-to-carbon ratio (6:

[1][2]35) ensures radiopacity.

[1][2][3]

Molecular Weight 1566.18 g/mol

Validated via High-Resolution

Mass Spectrometry (HRMS).

[1][2]

CAS Registry Number 81045-33-2
Primary identifier for regulatory

filing.[1][2]

Chemical Class Non-ionic Dimer
Hexaiodinated bis-phenyl

derivative.[1][2]

IUPAC Name

5,5'-(Malonylbis((2-

hydroxyethyl)imino))bis(N,N'-

bis(2-hydroxy-1-

(hydroxymethyl)ethyl)-2,4,6-

triiodoisophthalamide)

Indicates the presence of a

malonyl linker and hydrophilic

hydroxyl groups.[1][2]

Physical State Solid / Powder

Highly hygroscopic; must be

stored in desiccated

conditions.[1][2]

Solubility High (Water)
Due to multiple hydrophilic -OH

and amide side chains.[1][2]
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Part 2: Structural Mechanism & Pharmacochemistry[1]
[2]
1. The Dimeric Advantage
Iodecimol is a dimer, meaning it consists of two tri-iodinated benzene rings covalently bonded.

[1][2]

Ratio 6:1: It delivers 6 iodine atoms for every 1 osmotically active particle.[1][2]

Iso-osmolality: By maintaining a high iodine concentration without increasing the particle

count in solution, Iodecimol formulations can be made isotonic to blood (~290 mOsm/kg

H₂O).[1][2] This sharply contrasts with ionic monomers (ratio 3:[1][2]2) which are

hyperosmolar (up to 2000 mOsm/kg H₂O).[1][2]

2. The Malonyl Linker
The "malonylbis" segment in the IUPAC name refers to the bridge connecting the two aromatic

cores.[1][2] This bridge is critical for:

Conformational Flexibility: Allows the molecule to fold, reducing viscosity compared to rigid

linkers.[1][2]

Hydrophilicity: The associated hydroxyethyl groups shield the hydrophobic iodine atoms,

preventing protein binding and reducing potential immunogenicity.[1][2]

Part 3: Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, the following protocols are designed with built-in "stop/go"

validation steps.

Protocol A: Identity Verification via HPLC-UV/MS
Objective: Confirm the purity and identity of Iodecimol raw material.

Reagents:

Mobile Phase A: Water (LC-MS Grade).[1][2]
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Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).[1][2]

Workflow:

Sample Prep: Dissolve 10 mg Iodecimol in 10 mL water. Vortex for 30s.

Validation Step: Solution must be perfectly clear and colorless.[1][2] Turbidity indicates

degradation or insolubility.[1][2]

Chromatography:

Flow Rate: 1.0 mL/min.[1][2]

Gradient: 5% B to 60% B over 20 mins.

Detection: UV at 242 nm (absorption max for iodinated aromatics).[1][2]

Mass Spec Confirmation:

Mode: ESI Positive (Electrospray Ionization).[1][2]

Validation Criteria: Must observe parent ion peak [M+H]⁺ at 1567.18 m/z and sodium

adduct [M+Na]⁺ at 1589.17 m/z.[1][2]

Protocol B: Free Iodide Determination (Potentiometric Titration)
Objective: Quantify free iodide (I⁻) impurities, which are toxic and indicate decomposition.[1][2]

Workflow:

Dissolution: Dissolve 5.0 g of Iodecimol in 100 mL distilled water.

Acidification: Add 2 mL of 2M Nitric Acid (HNO₃).

Titration: Titrate with 0.001 M Silver Nitrate (AgNO₃) using a silver/sulfide ion-selective

electrode.
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Calculation:

(Where V = Volume of AgNO₃, M = Molarity, W = Weight of sample)

Validation Criteria: Free iodide must be < 20 ppm.[1][2] Higher levels suggest

photodegradation; discard the batch.[1][2]

Part 4: Visualization of Signaling & Workflow
The following diagram illustrates the structural logic of Iodecimol compared to older

generations, and its pathway through the body (Pharmacokinetics).

Chemical Structure
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Clearance Urine Excretion
(Unchanged)
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Click to download full resolution via product page

Figure 1: Structural evolution and pharmacokinetic pathway of Iodecimol, highlighting the

transition to iso-osmolality and renal clearance.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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